![molecular formula C14H14N2O3S B1334549 N-Benzyl-N-nitroso-p-toluenesulfonamide CAS No. 33528-13-1](/img/structure/B1334549.png)
N-Benzyl-N-nitroso-p-toluenesulfonamide
Overview
Description
N-Benzyl-N-nitroso-p-toluenesulfonamide is a chemical compound with the molecular formula C14H14N2O4S . It is commonly used as a rubber chemical accelerator and is used in the production of rubber products such as tires and hoses . It is also used as an intermediate in the synthesis of various pharmaceuticals .
Synthesis Analysis
While specific synthesis methods for N-Benzyl-N-nitroso-p-toluenesulfonamide were not found in the search results, it is known that sulfonyl azides and boronic acids can be used to synthesize sulfonamides .Molecular Structure Analysis
The linear formula for N-Benzyl-N-nitroso-p-toluenesulfonamide is CH3C6H4SO2N(CH2C6H5)NO . Its molecular weight is 290.34 .Physical And Chemical Properties Analysis
N-Benzyl-N-nitroso-p-toluenesulfonamide is a white to yellow powder or crystal . It has a melting point of 85-90°C . It is soluble in toluene .Scientific Research Applications
Nitrosation of Amines
This compound is used in the nitrosation of secondary amines in AOT-based microemulsions, which is a process important in various chemical synthesis pathways .
Inhibition of Myosin ATPase
It acts as a potent inhibitor of calcium-stimulated myosin S1 ATPase, which is significant in muscle contraction and other cellular movements .
Photosensitization Strategy
It is involved in a photosensitization strategy to generate triplet state reactivity of N-nitrososulfoximides, which has implications in organic synthesis .
Electrophilic Reactions
N-Benzyl-N-nitroso-p-toluenesulfonamide is known to be a strong electrophile that reacts with nucleophiles, useful in various synthetic pathways .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of N-Benzyl-N-nitroso-p-toluenesulfonamide is the myosin II subfragment 1 (S1) ATPase in skeletal muscle . This enzyme plays a crucial role in muscle contraction by catalyzing the hydrolysis of ATP to generate the energy required for muscle movement .
Mode of Action
N-Benzyl-N-nitroso-p-toluenesulfonamide acts as a potent inhibitor of the myosin S1 ATPase . . This results in the inhibition of muscle contraction.
Biochemical Pathways
The compound affects the muscle contraction pathway . By inhibiting the myosin S1 ATPase, it disrupts the cycle of actin-myosin cross-bridge formation and breakdown, which is essential for muscle contraction . The downstream effect is a reduction in muscle contractility.
Result of Action
The molecular effect of N-Benzyl-N-nitroso-p-toluenesulfonamide’s action is the inhibition of ATP hydrolysis by myosin S1 ATPase . On a cellular level, this results in a decrease in muscle contractility due to the disruption of the muscle contraction cycle .
properties
IUPAC Name |
N-benzyl-4-methyl-N-nitrosobenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3S/c1-12-7-9-14(10-8-12)20(18,19)16(15-17)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXELPGWSCCGNDS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)N=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60399508 | |
Record name | N-Benzyl-N-nitroso-p-toluenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60399508 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-N-nitroso-p-toluenesulfonamide | |
CAS RN |
33528-13-1 | |
Record name | N-Benzyl-N-nitroso-p-toluenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60399508 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Benzyl-N-nitroso-p-toluenesulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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